4-Bromo-2-methylphenyl 3-nitrobenzoate

• Molecular Formula: C14H10BrNO4
• Molecular Weight: 336.14g/mol
• IUPAC Name: (4-bromo-2-methylphenyl) 3-nitrobenzoate
• InChI: InChI=1S/C14H10BrNO4/c1-9-7-11(15)5-6-13(9)20-14(17)10-3-2-4-12(8-10)16(18)19/h2-8H,1H3
• InChI Key: HXUHFVPHLUGPBB-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Description

4-Bromo-2-methylphenyl 3-nitrobenzoate is a brominated aromatic ester featuring a 3-nitrobenzoate backbone substituted with a 4-bromo-2-methylphenyl group. The molecular formula is C₁₄H₁₀BrNO₄, with a calculated molecular weight of 344.14 g/mol. The compound combines electron-withdrawing (nitro, bromo) and alkyl (methyl) groups, which influence its physicochemical properties and reactivity.

Comparison with Similar Compounds

Structural Isomers and Positional Analogs

• 3-Nitrobenzoate vs. 4-Nitrobenzoate Derivatives :
  highlights that positional isomerism significantly impacts bioreporter specificity. For instance, 3-nitrobenzoate derivatives (e.g., the target compound) differ from 2- or 4-nitro isomers in biological activity. In BRprox mutant cells, 3-nitrobenzoate and 4-nitrobenzoate failed to induce EGFP expression, unlike 2-nitrobenzoate (2NBA) . This suggests that the nitro group’s position governs molecular recognition and bioactivity.

• Methyl Esters of Bromo-Nitrobenzoates: lists analogs such as Methyl 3-bromo-4-nitrobenzoate (CAS 126759-30-6) and Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (CAS 91983-31-2). These compounds share the nitro and bromo substituents but differ in ester groups (methyl vs. 4-bromo-2-methylphenyl). Such variations alter lipophilicity and steric bulk, affecting solubility and reactivity.

Brominated Benzoic Acid Derivatives

provides data on brominated benzoates, including 5-Bromo-2-chlorobenzoic acid and 4-Bromobenzonitrile . Key comparisons include:

• Functional Group Impact : Replacing the ester group in the target compound with a carboxylic acid (e.g., 5-Bromo-2-chlorobenzoic acid) increases acidity (pKa ~2-3) and hydrogen-bonding capacity.
• Substituent Effects : The presence of halogens (Br, Cl) and nitro groups elevates molecular weight and melting points. For instance, brominated benzoates typically exhibit melting points >150°C due to strong intermolecular interactions .

Metal Complexes of Nitrobenzoates

describes metal-organic frameworks like Scandium 3-nitrobenzoate and Yttrium 4-nitrobenzoate trihydrate . Unlike the organic ester 4-Bromo-2-methylphenyl 3-nitrobenzoate, these compounds form coordination complexes with metals, enhancing thermal stability and applications in catalysis or materials science. However, their synthesis requires specialized conditions (e.g., aqueous metal salts), whereas the target compound is more suited for organic synthesis .

Data Table: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
4-Bromo-2-methylphenyl 3-nitrobenzoate	C₁₄H₁₀BrNO₄	344.14	Ester, Br, NO₂, CH₃	Organic synthesis intermediate
Methyl 3-bromo-4-nitrobenzoate	C₈H₆BrNO₄	260.05	Ester, Br, NO₂	Pharmaceutical intermediates
5-Bromo-2-chlorobenzoic acid	C₇H₄BrClO₂	235.46	Carboxylic acid, Br, Cl	Agrochemical precursors
Scandium 3-nitrobenzoate	Sc(C₇H₄NO₄)₃	~480.10 (estimated)	Metal-carboxylate, NO₂	Catalysis, materials science

Research Findings and Key Insights

• Reactivity: The nitro group in 3-nitrobenzoates enhances electrophilicity, making the ester susceptible to nucleophilic attack (e.g., hydrolysis or aminolysis). Bromine further polarizes the aromatic ring, directing substitution reactions .
• Biological Specificity : Positional isomerism (3-nitro vs. 2-nitro) drastically alters bioreporter responses, underscoring the importance of substituent placement in drug design .
• Thermal Stability : Metal complexes (e.g., Yttrium 4-nitrobenzoate) exhibit higher decomposition temperatures (>300°C) compared to organic esters (~200°C) due to strong metal-ligand bonds .